Cas no 1226898-27-6 ([(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+))

• Product Name: [(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+)
• CAS No: 1226898-27-6
• MF: C₂₉H₃₀FeNOP
• MW: 495.373369693756
• MDL: MFCD19443641
• CID: 2602869
• PubChem ID: 329768052
• Update Time: 2023-10-30

[(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+) Chemical and Physical Properties

Names and Identifiers

• (R)-4-TERT-BUTYL-2-[(SP)-2-(DIPHENYLPHOSPHINO)FERROCENYL]-2-OXAZOLINE
• (2S)-1-[(4R)-4-(1,1-Dimethylethyl)-4,5-dihydro-2-oxazolyl]-2-(diphenylphosphino)ferrocene (acc to CAS)
• Naud ligand SL-N004-1
• Iron(2+) (2Z,4R)-4-tert-butyl-2-[2-(diphenylphosphanyl)cyclopenta-2,4-dien-1-ylidene]-1,3-oxazolidin-3-ide cyclopenta-2,4-dien-1-ide (1/1/1)
• [(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane
• (R,Rp)-(4,5-Dihydro-4-tert-butyl-2-oxazolyl)-2-(diphenylphosphino)ferrocene
• [(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+)

• MDL： MFCD19443641
• Inchi： 1S/C24H25NOP.C5H5.Fe/c1-24(2,3)22-17-26-23(25-22)20-15-10-16-21(20)27(18-11-6-4-7-12-18)19-13-8-5-9-14-19;1-2-4-5-3-1;/h4-16,22H,17H2,1-3H3;1-5H;/q2*-1;+2/b23-20-;;/t22-;;/m0../s1
• InChI Key： JTWUNUBQGSFMMO-QKVYNZCESA-N
• SMILES： [Fe+2].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=C/C/1=C1\[N-][C@@H](CO\1)C(C)(C)C.[CH-]1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 608
• Topological Polar Surface Area: 10.2

[(5Z)-5-[(4R)-4-Tert-butyl-1,3-oxazolidin-3-id-2-ylidene]cyclopenta-1,3-dien-1-yl]-diphenylphosphane;cyclopenta-1,3-diene;iron(2+) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3